5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 2-methoxy-3-methyl-5-(1-propan-2-ylpyrrolidin-2-yl)pyridine
• InChI: InChI=1S/C14H22N2O/c1-10(2)16-7-5-6-13(16)12-8-11(3)14(17-4)15-9-12/h8-10,13H,5-7H2,1-4H3
• InChI Key: HAWDKJNRBZIGBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1OC)C2CCCN2C(C)C

Description

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine is a heterocyclic compound featuring a pyridine ring substituted with methoxy, methyl, and a 1-isopropylpyrrolidin-2-yl group. The pyrrolidine moiety introduces conformational flexibility, while the methoxy and methyl groups influence electronic properties and steric bulk. This compound has been studied as a fragment or intermediate in medicinal chemistry, particularly in the design of central nervous system (CNS)-targeted molecules. For example, it is a key substituent in VU0453379, a glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM) with demonstrated CNS penetration .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine typically involves multi-step organic reactionsThe reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, is crucial for efficient and cost-effective production. Additionally, purification techniques such as distillation, crystallization, and chromatography are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The functional groups on the pyridine and pyrrolidine rings can be substituted with other groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, while substitution reactions can introduce new functional groups, leading to a variety of derivatives with different properties .

Scientific Research Applications

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Groups

The compound is compared below with three analogues sharing pyridine or pyrrolidine motifs, as identified in the literature.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Reference
5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine	248.3	Pyridine with 2-methoxy, 3-methyl, and 5-pyrrolidinyl groups	Intermediate in CNS-targeted PAMs (e.g., VU0453379)
VU0453379 (GLP-1R PAM)	495.6	Includes 5-(1-isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine as a substituent	Enhances GLP-1R signaling; CNS-penetrant
5-(2-Isopropoxypyridin-4-yl)-3-(2-methoxypyridin-3-yl)pyrazolo[1,5-a]pyrimidine	361.4	Pyrazolo[1,5-a]pyrimidine core with methoxy- and isopropoxy-pyridinyl groups	Unknown (patented as a bioactive scaffold)
2-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)pyridine	269.3	Oxadiazole-linked pyridine and methoxyphenyl groups	Pharmaceutical intermediate (e.g., regulated instrumental analysis)

Key Differences and Implications

Core Structure and Flexibility

• The target compound’s pyridine-pyrrolidine system offers greater conformational flexibility compared to rigid oxadiazole (e.g., 2-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)pyridine) or pyrazolo[1,5-a]pyrimidine scaffolds. This flexibility may enhance binding to dynamic targets like GLP-1R .
• In contrast, pyrazolo[1,5-a]pyrimidine derivatives (e.g., from ) exhibit planar aromatic systems, favoring interactions with kinases or enzymes requiring flat binding pockets .

Biological Activity

• While the target compound itself lacks direct activity data, its role in VU0453379 highlights its utility in enhancing GLP-1R modulation, a mechanism absent in oxadiazole or pyrazolopyrimidine derivatives .
• Patent data suggest pyrazolo[1,5-a]pyrimidines may target inflammatory or metabolic pathways, but specific mechanisms remain undisclosed .

Physicochemical Properties

• Lipophilicity : The pyrrolidine group in the target compound increases logP compared to oxadiazole derivatives, balancing CNS penetration and solubility .
• Molecular Weight : At 248.3 g/mol, the compound falls within the "fragment-like" range, making it suitable for fragment-based drug discovery.

Biological Activity

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine, a compound with a complex structure, has garnered attention in various fields of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine is $C_{13}H_{18}N_2O$. Its structure includes a pyridine ring substituted with a methoxy group and an isopropylpyrrolidine moiety, which may contribute to its biological activity.

Research indicates that compounds containing pyridine and related structures often exhibit a range of pharmacological activities, including:

• Antimicrobial Activity : Pyridine derivatives have shown significant antimicrobial properties against various bacterial strains. The presence of the methoxy group may enhance the lipophilicity and membrane permeability of the compound, facilitating its action against microbial cells .
• Antiviral Activity : Certain pyridine compounds have been identified as potential antiviral agents. The unique structural features may allow for interaction with viral proteins or host cell receptors, inhibiting viral replication .
• Potassium Channel Modulation : Compounds similar to 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine have been studied for their ability to modulate potassium channels, which play critical roles in various physiological processes including neuronal excitability and muscle contraction .

Biological Activity Data

Activity Type	Description	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria.
Antiviral	Potential activity against SARS-CoV-2 and other viruses.
Potassium Channel Inhibition	Modulates ion channels with implications for cardiovascular health.

Case Studies

• Antimicrobial Efficacy : A study evaluating various pyridine derivatives found that compounds similar to 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-3-methylpyridine exhibited minimum inhibitory concentrations (MIC) ranging from 6.25 μg/mL to 12.5 μg/mL against Staphylococcus aureus and Escherichia coli. This suggests that structural modifications can enhance antibacterial potency .
• Antiviral Screening : In the context of the COVID-19 pandemic, research focused on the antiviral potential of pyridine derivatives revealed promising results for compounds interacting with viral entry mechanisms. The compound's structure may facilitate binding to viral proteins, thereby inhibiting infection .
• Cardiovascular Applications : A preclinical study demonstrated that similar pyridine-based compounds could effectively modulate potassium channels, leading to potential therapeutic applications in treating arrhythmias and other cardiovascular disorders .